Cas no 138029-96-6 (1H-1,2,4-Triazole-1-carboxamide,3-(1,1-dimethylethyl)-N,N-dimethyl-5-[2-(methylthio)ethoxy]-)

• Product Name: 1H-1,2,4-Triazole-1-carboxamide,3-(1,1-dimethylethyl)-N,N-dimethyl-5-[2-(methylthio)ethoxy]-
• CAS No: 138029-96-6
• MF: C₁₂H₂₂N₄O₂S
• MW: 286.393681049347
• CID: 1248117
• Update Time: 2024-08-03

1H-1,2,4-Triazole-1-carboxamide,3-(1,1-dimethylethyl)-N,N-dimethyl-5-[2-(methylthio)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-carboxamide,3-(1,1-dimethylethyl)-N,N-dimethyl-5-[2-(methylthio)ethoxy]-
• 1H-1,2,4-Triazole-1-carboxamide, 3-(1,1-dimethylethyl)-N,N-dimethyl-5-[2-(methylthio)ethoxy]-

• Inchi： 1S/C12H22N4O2S/c1-12(2,3)9-13-10(18-7-8-19-6)16(14-9)11(17)15(4)5/h7-8H2,1-6H3
• InChI Key： OJIVQHRBCIOPGF-UHFFFAOYSA-N
• SMILES： N1(C(N(C)C)=O)C(OCCSC)=NC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 286.14656

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 417.9±47.0 °C(Predicted)
• PSA: 60.25
• pka: 1.44±0.50(Predicted)